Cas no 406710-85-8 ((2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide)

• Product Name: (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide
• CAS No: 406710-85-8
• MF: C₂₃H₂₀ClN₃O₂
• MW: 405.876804351807
• CID: 6221514
• PubChem ID: 2891610
• Update Time: 2025-08-01

(2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide
• SR-01000492775
• CB04479
• (2Z)-3-(4-chlorophenyl)-2-[(4-methylphenyl)formamido]-N-[(pyridin-4-yl)methyl]prop-2-enamide
• N-((Z)-2-(4-chlorophenyl)-1-{[(4-pyridinylmethyl)amino]carbonyl}ethenyl)-4-methylbenzamide
• SMSF0018399
• SR-01000492775-1
• N-[(Z)-1-(4-chlorophenyl)-3-oxo-3-(pyridin-4-ylmethylamino)prop-1-en-2-yl]-4-methylbenzamide
• BIM-0002536.P001
• (Z)-N-(1-(4-chlorophenyl)-3-oxo-3-((pyridin-4-ylmethyl)amino)prop-1-en-2-yl)-4-methylbenzamide
• F1260-0503
• 406710-85-8
• AKOS002169175

• Inchi： 1S/C23H20ClN3O2/c1-16-2-6-19(7-3-16)22(28)27-21(14-17-4-8-20(24)9-5-17)23(29)26-15-18-10-12-25-13-11-18/h2-14H,15H2,1H3,(H,26,29)(H,27,28)/b21-14-
• InChI Key： DMRFZJMXKAJFEO-STZFKDTASA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(/C(NCC1C=CN=CC=1)=O)\NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 405.1244046g/mol
• Monoisotopic Mass: 405.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide

Comprehensive Overview of (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide (CAS No. 406710-85-8)

The compound (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide (CAS No. 406710-85-8) is a specialized organic molecule with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. This enamide derivative features a chlorophenyl group, a methylphenyl substituent, and a pyridinylmethyl moiety, making it a versatile intermediate for drug discovery and material science applications.

One of the key reasons researchers are focusing on 406710-85-8 is its potential role in modulating biological pathways. Recent studies suggest that compounds with enamide structures, like this one, may exhibit bioactive properties, particularly in targeting enzyme inhibition or receptor binding. The presence of both chlorophenyl and pyridinyl groups enhances its interaction with biological targets, making it a candidate for further investigation in medicinal chemistry.

In the context of current trends, (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide aligns with the growing demand for small-molecule therapeutics and precision medicine. Researchers are increasingly exploring heterocyclic compounds—such as those containing pyridine rings—for their ability to improve drug efficacy and reduce side effects. This compound's structural complexity offers opportunities for customization in drug design, addressing unmet medical needs in areas like oncology and neurology.

From a synthetic chemistry perspective, the preparation of 406710-85-8 involves multi-step organic reactions, including amide coupling and stereoselective formation of the Z-enamide configuration. The chlorophenyl and methylphenyl groups contribute to the compound's stability and solubility profile, which are critical factors in pharmaceutical formulation. These properties make it a valuable building block for developing novel bioactive molecules.

The commercial relevance of (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide is also noteworthy. As the pharmaceutical industry shifts toward targeted therapies, intermediates like this are in high demand for high-throughput screening and lead optimization. Suppliers and contract research organizations (CROs) are increasingly listing such compounds to support drug discovery pipelines, reflecting its market potential.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 406710-85-8 is essential. The pyridinylmethyl group, for instance, may enhance binding affinity to certain protein targets, while the chlorophenyl moiety could influence metabolic stability. Such insights are crucial for optimizing derivatives of this compound for specific therapeutic applications.

In summary, (2Z)-3-(4-chlorophenyl)-2-(4-methylphenyl)formamido-N-(pyridin-4-yl)methylprop-2-enamide (CAS No. 406710-85-8) represents a promising scaffold in modern drug discovery. Its unique chemical features, combined with the rising interest in enamide-based and heterocyclic compounds, position it as a valuable tool for advancing pharmaceutical research. Future studies may explore its applications in kinase inhibition, GPCR modulation, or other cutting-edge therapeutic areas.